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Compound of Interest

Compound Name: 4-Ethylbenzaldehyde

Cat. No.: B1584596

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and
disposal of 4-Ethylbenzaldehyde (CAS No. 4748-78-1). The information herein is intended for
professionals in research, scientific, and drug development fields to ensure safe laboratory
practices and mitigate potential hazards associated with this compound.

Chemical and Physical Properties

4-Ethylbenzaldehyde is a combustible liquid that is harmful if swallowed.[1][2][3] It is important
to be aware of its physical and chemical properties to handle it safely.
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Property Value Source
Molecular Formula C9H100 [2]
Molecular Weight 134.18 g/mol [2]
Physical State Liquid [2]
Boiling Point 221 °C (430 °F) [11[2]
Flash Point 92 °C (198 °F) [2][4]
Specific Gravity 0.980-1.000 @ 25 °C [4]
Refractive Index 1.538-1.542 @ 20 °C [4]

. Not miscible or difficult to mix
Solubility ) ) [2]
in water. Soluble in alcohol.

Toxicological Data

The primary hazards associated with 4-Ethylbenzaldehyde are acute oral toxicity and its
combustible nature.[1][3] To the best of current knowledge, its chemical, physical, and
toxicological properties have not been exhaustively investigated.[1]

Endpoint Value Species Method Source
Acute Oral N
o 1900 mg/kg Rat (males) Not specified [2]
Toxicity (LD50)
Toxicity to Fish Danio rerio OECD Test
23.49 mg/l-96 h . o [1]
(LC50) (zebra fish) Guideline 203
Genotoxicity (in ) BlueScreen
] Negative Human cells [5]
vitro) Assay

Skin contact may lead to inflammation characterized by itching, scaling, reddening, or
blistering.[2] Eye contact can cause redness, pain, or severe eye damage.[2] Inhalation may
result in irritation of the lungs and respiratory system.[2]
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Fire and Explosion Hazards

4-Ethylbenzaldehyde is a combustible liquid.[1][3]

Hazard Details Source

Flash Point 92 °C (198 °F) [2][4]

Use water spray, dry chemical,
carbon dioxide, or alcohol-
) S ] resistant foam.[2] For this
Suitable Extinguishing Media T
substance, no limitations on
extinguishing agents are given.

[1]

During a fire, irritating and
highly toxic gases such as
carbon monoxide (CO) and

- carbon dioxide (CO2) may be

Specific Hazards

generated by thermal
decomposition or combustion.
[2][3] Containers may explode

when heated.[3]

Wear a self-contained
breathing apparatus (SCBA)
and full protective gear.[2][3]
Remove containers from the
Firefighting Precautions danger zone and cool them
with water.[1] Prevent fire
extinguishing water from
contaminating surface water or

groundwater systems.[1]

Experimental Protocols
OECD Test Guideline 203: Fish, Acute Toxicity Test

This test is designed to assess the acute toxicity of a substance to fish.[1][2]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1584596?utm_src=pdf-body
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.ibacon.com/news/latest-info/revision-fish-acute-toxicity-testing-guideline-oecd-203
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8976226/
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.ibacon.com/news/latest-info/revision-fish-acute-toxicity-testing-guideline-oecd-203
https://www.ibacon.com/news/latest-info/revision-fish-acute-toxicity-testing-guideline-oecd-203
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.ibacon.com/news/latest-info/revision-fish-acute-toxicity-testing-guideline-oecd-203
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology: Fish are exposed to the test substance for a 96-hour period under either static or
semi-static conditions.[1] Mortalities are recorded at 24, 48, 72, and 96 hours to determine the
concentration that is lethal to 50% of the test organisms (LC50).[1] The test typically includes a
range-finding phase with at least five concentrations and a control group.[1] For 4-
Ethylbenzaldehyde, the LC50 in Zebra fish (Danio rerio) was determined to be 23.49 mg/I
after 96 hours.[1]

BlueScreen Assay for Genotoxicity

The BlueScreen assay is a high-throughput in vitro test to assess the genotoxic potential of a
substance.[5][6]

Methodology: The assay utilizes a genetically modified human cell line (derived from TK6 cells)
that contains a reporter system linked to the GADD45a gene, which is involved in the cellular
response to DNA damage.[4][7] If the test substance is genotoxic, it will induce the expression
of the GADDA45a gene, leading to the production of a luciferase enzyme.[4][6] The amount of
light produced upon addition of a substrate is proportional to the genotoxic potential of the
substance.[6] 4-Ethylbenzaldehyde was found to be negative for both cytotoxicity and
genotoxicity in this assay, with and without metabolic activation.[5]

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
crucial to minimize exposure and ensure safety.

General Handling Workflow
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Caption: General workflow for handling 4-Ethylbenzaldehyde.

Personal Protective Equipment (PPE)
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Protection Type Recommendation Source

Wear chemical splash-
resistant safety glasses or

Eye/Face Protection goggles with side protection. A [2]
face shield may be appropriate

in some workplaces.

Wear appropriate protective
Skin Protection gloves and clothing to prevent [3][6]

skin exposure.

Use a NIOSH or European
Respiratory Protection Standard EN 149 approved [6]
respirator when necessary.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route

First-Aid Procedure

Source

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
POISON CENTER or doctor

immediately.

[2]

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Obtain

medical aid.

[2]

Skin Contact

Immediately flush skin with
running water for at least 15
minutes while removing
contaminated clothing and
shoes. Wash clothing before

reuse. Obtain medical aid.

[2]

Eye Contact

Immediately flush open eyes
with running water for at least
15 minutes. Remove contact
lenses if present and easy to

do. Obtain medical aid.

[2]

Accidental Release Measures

In the event of a spill, follow these procedures to contain and clean up the material safely.

o Personal Precautions: Wear appropriate protective equipment and keep unprotected

personnel away. Ensure adequate ventilation and remove all sources of ignition.[2]

o Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[2]

o Containment and Cleanup: Prevent further leakage or spillage if safe to do so. Absorb the

spill with inert material (e.g., sand, earth, vermiculite) and place it into a suitable, closed
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container for disposal.[2]

Storage and Disposal

Proper storage is essential to maintain the stability of 4-Ethylbenzaldehyde and prevent
hazardous situations.

Storage Conditions

Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.[2][3] Keep away from sources of ignition.[2][3] The substance is air-
sensitive, so storage under an inert atmosphere is recommended.[3]

Storage Decision Diagram
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Caption: Decision diagram for the safe storage of 4-Ethylbenzaldehyde.

Incompatible Materials
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Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents.[3]

Disposal

Dispose of this material and its container in accordance with local, regional, national, and
international regulations.[2] It is recommended to contact a licensed professional waste
disposal service.[8] Do not dispose of the unused product in drains or the environment.[2]
Contaminated packaging should be disposed of as the unused product.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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